Cas no 1187163-18-3 (3-(4-Bromo-2-fluorophenyl)pyridine)

• Product Name: 3-(4-Bromo-2-fluorophenyl)pyridine
• CAS No: 1187163-18-3
• MF: C₁₁H₇BrFN
• MW: 252.08238530159
• MDL: MFCD13152460
• CID: 3043610
• PubChem ID: 49761828
• Update Time: 2025-05-19

3-(4-Bromo-2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-fluorophenyl)pyridine
• DB-164781
• MFCD13152460
• 1187163-18-3
• DTXSID601295757
• AKOS016017099

• MDL： MFCD13152460
• Inchi： 1S/C11H7BrFN/c12-9-3-4-10(11(13)6-9)8-2-1-5-14-7-8/h1-7H
• InChI Key： WEEPKYIVYBXCSK-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 250.97459g/mol
• Monoisotopic Mass: 250.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Bromo-2-fluorophenyl)pyridine

Recent Advances in the Study of 3-(4-Bromo-2-fluorophenyl)pyridine (CAS: 1187163-18-3): A Promising Intermediate in Pharmaceutical Chemistry

3-(4-Bromo-2-fluorophenyl)pyridine (CAS: 1187163-18-3) has emerged as a significant intermediate in pharmaceutical chemistry, particularly in the development of novel kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role as a key building block in the synthesis of biologically active compounds targeting various diseases, including cancer and inflammatory disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

The compound's unique structural features, combining a pyridine ring with a bromo-fluorophenyl moiety, make it particularly valuable for medicinal chemistry applications. Recent synthetic methodologies have optimized the production of 3-(4-Bromo-2-fluorophenyl)pyridine, with several research groups reporting improved yields and purity through modified cross-coupling reactions. These advances are crucial for scaling up production while maintaining the compound's pharmaceutical-grade quality.

In drug discovery, 3-(4-Bromo-2-fluorophenyl)pyridine has shown particular promise as a precursor for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into potent and selective inhibitors of the JAK-STAT signaling pathway, which plays a critical role in inflammatory diseases and certain cancers. The bromo substituent at the 4-position allows for further functionalization through various coupling reactions, making this compound a versatile scaffold for structure-activity relationship studies.

Pharmacological studies have revealed that derivatives of 3-(4-Bromo-2-fluorophenyl)pyridine exhibit improved metabolic stability compared to similar compounds without the fluorine substitution. This characteristic is particularly valuable in drug development, where metabolic stability often determines a compound's viability as a therapeutic candidate. Recent pharmacokinetic studies in animal models have shown that fluorinated derivatives maintain therapeutic plasma concentrations for extended periods, suggesting potential for once-daily dosing regimens in clinical applications.

The safety profile of 3-(4-Bromo-2-fluorophenyl)pyridine has been extensively evaluated in recent toxicological studies. While the compound itself shows low acute toxicity, researchers emphasize the importance of proper handling due to potential halogenated byproducts that may form during synthesis. Current Good Manufacturing Practice (cGMP) guidelines for its production have been updated to reflect these safety considerations, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Looking forward, the applications of 3-(4-Bromo-2-fluorophenyl)pyridine appear to be expanding beyond its current uses. Several research groups are investigating its potential in the development of positron emission tomography (PET) tracers, leveraging the fluorine atom for radiolabeling. Additionally, its role in metal-organic frameworks for drug delivery systems is an emerging area of investigation that may yield significant breakthroughs in targeted therapy approaches.

In conclusion, 3-(4-Bromo-2-fluorophenyl)pyridine (CAS: 1187163-18-3) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate, combined with the pharmacological advantages conferred by its unique structure, positions it as a valuable tool in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its potential applications and optimize its use in drug discovery pipelines.